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Compound of Interest

Compound Name: 2-Methylbutanoic anhydride

Cat. No.: B074736 Get Quote

An In-depth Technical Guide to the Safety of 2-Methylbutanoic Anhydride

This guide provides comprehensive safety information for 2-Methylbutanoic anhydride (CAS

No: 1519-23-9), intended for researchers, scientists, and professionals in drug development.

The following sections detail the compound's properties, hazards, handling procedures, and

emergency response protocols based on available Safety Data Sheet (SDS) information.

Chemical and Physical Properties
2-Methylbutanoic anhydride is a clear, colorless to pale yellow liquid with a distinctive odor.[1]

It is utilized in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.

[1] The quantitative physical and chemical properties are summarized below.

Table 1: Physical and Chemical Properties of 2-Methylbutanoic Anhydride
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Property Value Source

Molecular Formula C₁₀H₁₈O₃ [1][2][3][4]

Molecular Weight 186.25 g/mol [1][2][3][4]

CAS Number 1519-23-9 [1][2][3][5]

EINECS Number 216-181-6 [2][3][5]

Density 0.955 g/cm³ [2]

0.934 g/mL at 25 °C

Boiling Point 259.5 °C at 760 mmHg [2]

180-182 °C at 5 mmHg

60 °C at 0.2 mmHg

Flash Point 90 °C (194 °F) - closed cup [2]

Refractive Index 1.427 [2]

n20/D 1.418

Vapor Pressure 0.0129 mmHg at 25°C [2]

Appearance Clear Liquid [1]

Hazard Identification and Classification
This substance is classified as hazardous. It is a combustible liquid that can cause severe skin

burns and eye damage.[6][7] Handling requires strict adherence to safety protocols to avoid

contact and inhalation.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Flammable Liquids 4 H227: Combustible liquid

Corrosive to Metals 1
H290: May be corrosive to

metals

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Source:[6]

The diagram below illustrates the primary hazards and the required personal protective

equipment (PPE) for safe handling.
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Caption: Hazard identification and required personal protective equipment (PPE).

Experimental Protocols and Safety Procedures
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While specific experimental protocols for determining the toxicological and physical properties

are not detailed in standard safety data sheets, the following procedures for safe handling,

storage, and emergency response are mandatory.

Handling and Storage
Proper handling and storage are crucial to minimize risk.

Handling: Handle in a well-ventilated place, wearing suitable protective clothing to avoid

contact with skin and eyes.[5] Use non-sparking tools and prevent fire caused by

electrostatic discharge.[5] Grounding and bonding procedures should be used.[8]

Storage: Store containers tightly closed in a dry, cool, and well-ventilated area.[5][9] Keep

away from heat, sparks, open flames, and incompatible materials such as strong oxidizing

agents, acids, and bases.[8][9] Store in a corrosives area.[9]

First-Aid Measures
Immediate and appropriate first aid is critical in case of exposure. The general workflow for

responding to an exposure event is outlined below.

Route of Exposure

Immediate First-Aid Actions

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Immediately remove contaminated clothing.
Wash off with soap and plenty of water.

Rinse with pure water for at least 15 minutes.
Remove contact lenses if present.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate Medical Attention
Call a Doctor or Poison Control Center
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Click to download full resolution via product page

Caption: First-aid procedures for different routes of exposure.

Detailed First-Aid Protocols:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration and seek immediate medical attention.[5]

Skin Contact: Immediately take off all contaminated clothing.[6] Wash the affected area

thoroughly with soap and plenty of water.[5]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes.[5] Remove contact

lenses if present and easy to do, and continue rinsing.[6] Consult a doctor immediately.[5]

Ingestion: Rinse mouth with water. Do not induce vomiting.[5][6] Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[5]

Fire-Fighting Measures
The compound is a combustible liquid.[6][7]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[5][8] Water mist may be used to cool closed containers.[9]

Specific Hazards: Containers may explode when heated due to pressure build-up.[8][10]

Thermal decomposition can release irritating gases and vapors, such as carbon monoxide

and carbon dioxide.[9]

Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5][8]
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Caption: Protocol for fighting fires involving 2-Methylbutanoic anhydride.

Accidental Release Measures
In the event of a spill, immediate and careful action is required to contain the material and

protect personnel.

Personal Precautions: Do not breathe vapors. Avoid contact with the substance. Ensure

adequate ventilation and evacuate the danger area.[6] Remove all sources of ignition.[8]

Environmental Precautions: Prevent the product from entering drains.[6]

Containment and Cleanup: Cover drains. Collect, bind, and pump off spills. Absorb with an

inert, non-combustible material like dry earth or sand and place it in a suitable container for

disposal.[6][11] The affected area should be cleaned up properly.[6]
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Caption: Workflow for responding to an accidental release or spill.

Toxicological Information
Detailed toxicological studies are largely unavailable in the public search results. The material

is known to be destructive to the tissues of mucous membranes, the upper respiratory tract,
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eyes, and skin. Symptoms of overexposure can include coughing, shortness of breath,

headache, and nausea. It is harmful if swallowed or in contact with skin.[6]

Table 3: Acute Toxicity

Route Effect Data

Oral Harmful if swallowed No quantitative data available

Dermal Harmful in contact with skin No quantitative data available

Inhalation
Causes chemical burns to the

respiratory tract
No quantitative data available

Source:[6][11]

Disposal Considerations
The product should be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[5] Do not contaminate water, foodstuffs, or

sewer systems.[5] Contaminated packaging should be triple-rinsed and offered for recycling or

reconditioning, or punctured and disposed of in a sanitary landfill.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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